4-(2,2-difluoroethoxy)-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane

• IUPAC Name: 4-(2,2-difluoroethoxy)-2-(4-methylphenyl)sulfonyl-2-azabicyclo[2.1.1]hexane
• InChI: InChI=1S/C14H17F2NO3S/c1-10-2-4-12(5-3-10)21(18,19)17-9-14(6-11(17)7-14)20-8-13(15)16/h2-5,11,13H,6-9H2,1H3
• InChI Key: XWBYADLXCBATPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC3(CC2C3)OCC(F)F
• Molecular Formula: C14H17F2NO3S
• Molecular Weight: 317.35 g/mol

Description

4-(2,2-difluoroethoxy)-2-(4-methylbenzenesulfonyl)-2-azabicyclo[2.1.1]hexane, also known as Difluoromethoxy-4-methylbenzenesulfonyl-2-azabicyclo[2.1.1]hexane (DFMBSH), is an organic compound that has been widely studied for its potential applications in various scientific fields. DFMBSH is a heterocyclic compound with a fused bicyclic structure, consisting of a six-membered ring and a five-membered ring. It is a colorless solid at room temperature and has a molecular weight of 254.25 g/mol.

Scientific Research Applications

DFMBSH has been widely studied for its potential applications in various scientific fields, such as organic chemistry, biochemistry, and medicine. In organic chemistry, DFMBSH has been used as a reagent in the synthesis of various organic compounds. In biochemistry, DFMBSH has been used as a substrate in enzyme-catalyzed reactions. In medicine, DFMBSH has been used as a substrate in drug metabolism studies.

Mechanism of Action

The mechanism of action of DFMBSH is not fully understood. However, it is believed that DFMBSH is a substrate for a variety of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFMBSH are not fully understood. However, it is believed that DFMBSH may be involved in the metabolism of drugs and other xenobiotics, as well as the regulation of cellular processes.

Advantages and Limitations for Lab Experiments

DFMBSH has several advantages and limitations for use in laboratory experiments. One of the main advantages of DFMBSH is that it is relatively stable and can be stored for long periods of time without significant degradation. Furthermore, DFMBSH can be synthesized using a variety of methods, including the Suzuki coupling reaction, the Buchwald-Hartwig amination reaction, and the palladium-catalyzed cross-coupling reaction. However, one of the main limitations of DFMBSH is that it is not very soluble in water, which can limit its use in certain laboratory experiments.

Future Directions

There are several potential future directions for the study of DFMBSH. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in organic chemistry, biochemistry, and medicine. Additionally, further research into the synthesis of DFMBSH could lead to more efficient and cost-effective methods of production. Finally, further research into the storage and stability of DFMBSH could lead to improved methods of storage and preservation.

Synthesis Methods

DFMBSH can be synthesized through a variety of methods, including the Suzuki coupling reaction, the Buchwald-Hartwig amination reaction, and the palladium-catalyzed cross-coupling reaction. In the Suzuki coupling reaction, DFMBSH is synthesized by reacting a difluoromethoxy-4-methylbenzenesulfonyl halide with an arylboronic acid in the presence of a palladium catalyst. In the Buchwald-Hartwig amination reaction, DFMBSH is synthesized by reacting an aryl halide with an amine in the presence of a palladium catalyst. In the palladium-catalyzed cross-coupling reaction, DFMBSH is synthesized by reacting a difluoromethoxy-4-methylbenzenesulfonyl halide with an aryl halide in the presence of a palladium catalyst.